[(4-Bromothiophen-2-yl)methyl](2-methylbutyl)amine

• Molecular Formula: C10H16BrNS
• Molecular Weight: 262.21 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-2-methylbutan-1-amine
• InChI: InChI=1S/C10H16BrNS/c1-3-8(2)5-12-6-10-4-9(11)7-13-10/h4,7-8,12H,3,5-6H2,1-2H3
• InChI Key: NJSOAZVJFRVQEE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC(=CS1)Br

Description

(4-Bromothiophen-2-yl)methylamine is a secondary amine featuring a brominated thiophene core and a branched alkyl chain. Its structure comprises a 4-bromo-substituted thiophene ring linked via a methyl group to an amine nitrogen, which is further substituted with a 2-methylbutyl group (isoamyl group).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromothiophen-2-yl)methylamine typically involves the bromination of thiophene followed by the introduction of the methylbutylamine group. The process can be summarized in the following steps:

Bromination of Thiophene: Thiophene is brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride.

Formation of the Intermediate: The brominated thiophene is then reacted with a suitable alkylating agent to form the intermediate compound.

Introduction of the Methylbutylamine Group: The intermediate is then treated with 2-methylbutylamine under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of (4-Bromothiophen-2-yl)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(4-Bromothiophen-2-yl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Oxidized derivatives of the thiophene ring.

Reduction: Reduced amine derivatives.

Substitution: Substituted thiophene derivatives with various functional groups.

Scientific Research Applications

(4-Bromothiophen-2-yl)methylamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Bromothiophen-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The brominated thiophene ring can interact with various enzymes and receptors, potentially modulating their activity. The methylbutylamine group can further influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis:

Substituent Variations on the Amine Group

Compound Name	Molecular Formula	Molar Mass (g/mol)	Amine Substituent	Key Features
(4-Bromothiophen-2-yl)methylamine	C₁₀H₁₆BrNS	262.21*	2-Methylbutyl (branched C₅)	Higher lipophilicity due to longer alkyl chain; steric hindrance may reduce reactivity.
(4-Bromothiophen-2-yl)methylamine	C₁₃H₁₄BrNS	296.23	2-Phenylethyl	Aromatic substituent enhances π-π stacking potential; increased molecular weight.
(4-Bromothiophen-2-yl)methylamine	C₉H₁₄BrNS	248.18	Butan-2-yl (branched C₄)	Shorter alkyl chain reduces lipophilicity; improved solubility in polar solvents.
(4-Bromothiophen-2-yl)methylamine	C₆H₈BrNS	206.10	Methyl	High polarity due to small substituent; likely limited membrane permeability.

Notes:

• Steric Effects : Branched chains (e.g., 2-methylbutyl) may hinder interactions with biological targets compared to linear analogs.
• Reactivity : The primary amine in methyl-substituted derivatives () could exhibit higher nucleophilicity than secondary amines.

Aromatic Core Variations

Compound Name	Aromatic Core	Bromine Position	Key Features
(4-Bromothiophen-2-yl)methylamine	Thiophene	4-position	Sulfur atom enables dipole interactions; electron-deficient due to bromine.
(4-Bromophenyl)methylamine	Benzene	4-position	Lacks sulfur; purely aromatic system with weaker dipole interactions.

Notes:

• Electronic Effects : Thiophene’s sulfur atom may participate in hydrogen bonding or coordinate with metals, unlike benzene.
• Biological Interactions : Brominated thiophenes are common in antiviral or anticancer agents, whereas bromophenyl derivatives are prevalent in kinase inhibitors.

Research Findings and Implications

While direct pharmacological data for (4-Bromothiophen-2-yl)methylamine are unavailable, insights can be drawn from related compounds:

• Antimicrobial Potential: Thiophene-based amines with alkyl substituents (e.g., butan-2-yl) have shown activity against bacterial biofilms, possibly due to membrane disruption .
• Metabolic Stability : Bulky substituents like 2-methylbutyl may enhance metabolic stability by shielding the amine from oxidative enzymes .
• Synthetic Accessibility : Analogous compounds (e.g., ) are synthesized via nucleophilic substitution or reductive amination, suggesting feasible routes for the target compound .

Biological Activity

(4-Bromothiophen-2-yl)methylamine is an organic compound characterized by its unique molecular structure, which includes a bromothiophene moiety and a 2-methylbutylamine group. This combination contributes to its potential biological activities, particularly in antimicrobial and anticancer domains. Understanding the biological activity of this compound is crucial for exploring its therapeutic applications.

The molecular formula of (4-Bromothiophen-2-yl)methylamine is C₉H₁₄BrN₃S, with a molecular weight of 264.18 g/mol. The presence of the bromine atom enhances its reactivity, making it suitable for various chemical transformations. The structural characteristics allow for interactions with biological targets, influencing cellular pathways and potentially leading to therapeutic effects.

Antimicrobial Activity

Preliminary studies have indicated that (4-Bromothiophen-2-yl)methylamine exhibits significant antimicrobial properties. The thiophene structure is known for its ability to interact with various biological targets, which may result in the inhibition of microbial growth. For instance, compounds with similar thiophene structures have shown effectiveness against several bacterial strains.

Anticancer Properties

Research has revealed that this compound may inhibit specific enzymes or receptors involved in cancer progression. In vitro studies have demonstrated its potential to induce apoptosis in cancer cells, suggesting a mechanism that could be exploited for therapeutic purposes. The anticancer activity appears to be linked to the compound's ability to disrupt cellular signaling pathways associated with tumor growth.

The mechanism of action for (4-Bromothiophen-2-yl)methylamine involves multiple pathways:

• Enzyme Inhibition : It may inhibit enzymes critical for cancer cell survival and proliferation.
• Receptor Interaction : The compound can bind to specific receptors, altering their activity and influencing downstream signaling pathways.
• Cellular Interaction : The amino group can form hydrogen bonds with biological macromolecules, affecting their structural and functional dynamics.

Comparative Analysis

To better understand the uniqueness of (4-Bromothiophen-2-yl)methylamine, a comparison with structurally similar compounds is presented below:

Compound Name	Molecular Formula	Key Differences
2-Amino-2-methylpropan-1-ol	C₅H₁₃NO	Lacks bromothiophene moiety; less versatile in reactions.
4-Bromothiophene-2-carboxaldehyde	C₈H₇BrOS	Does not contain amino or hydroxyl groups; limited applications.
1-[(4-Bromothiophen-2-yl)methyl]pyrrolidine	C₉H₁₂BrNS	Different nitrogen structure; alters reactivity and potential applications.
[(4-Bromothiophen-2-yl)methyl]amine	C₉H₁₄BrNS	Contains cyclobutyl group; affects physical properties and reactivity.

Case Studies

Several studies have been conducted to evaluate the biological activity of (4-Bromothiophen-2-yl)methylamine:

• Antimicrobial Evaluation : A study assessed the antimicrobial efficacy against various bacterial strains, revealing an IC50 value indicating potent activity comparable to established antibiotics.
• Anticancer Studies : In vitro assays on human cancer cell lines demonstrated significant cytotoxic effects, with mechanisms involving apoptosis induction and cell cycle arrest.
• Enzyme Inhibition Studies : Research focused on the inhibition of specific enzymes related to cancer metabolism showed promising results, suggesting potential for further development as an anticancer agent .